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Compound of Interest

Compound Name:
1-(4-Methylphenyl)-2-

phenylethanone

Cat. No.: B015197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 1-(4-Methylphenyl)-2-
phenylethanone, also known as 2-phenyl-1-(p-tolyl)ethanone. The document covers its

chemical properties, synthesis methodologies, and potential biological activities, with a focus

on its relevance to drug development.

Core Compound Information
1-(4-Methylphenyl)-2-phenylethanone is an aromatic ketone with the molecular formula

C15H14O.[1][2] It is a structural analog of other diarylethanones and serves as a key

intermediate in various organic syntheses.[3] The compound is a solid at room temperature.[4]

Chemical and Physical Properties
A summary of the known chemical and physical properties of 1-(4-Methylphenyl)-2-
phenylethanone is presented in Table 1. It is important to note that while some data is

available from commercial suppliers, comprehensive, peer-reviewed spectroscopic data is not

readily available in the public domain.
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Property Value Reference

CAS Number 2001-28-7 [1]

Molecular Formula C15H14O [1][2]

Molecular Weight 210.27 g/mol [1][2]

Melting Point 106.0 to 110.0 °C [5]

Purity (Commercial) >95.0% (GC) [5]

Appearance
White to light yellow to light

orange powder/crystal
[5]

1H NMR Data
Not available in reviewed

literature

13C NMR Data
Not available in reviewed

literature

IR Spectral Data
Not available in reviewed

literature

Mass Spectrometry Data
Not available in reviewed

literature

Synthesis of 1-(4-Methylphenyl)-2-phenylethanone
The primary method for the synthesis of 1-(4-Methylphenyl)-2-phenylethanone and related

aryl ketones is the Friedel-Crafts acylation. This classic reaction involves the electrophilic

substitution of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid

catalyst, such as aluminum chloride (AlCl₃).

Experimental Protocol: Friedel-Crafts Acylation
(Adapted)
The following is a representative experimental protocol for the synthesis of 1-(4-
Methylphenyl)-2-phenylethanone, adapted from a procedure for a structurally similar

compound.
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Materials:

Toluene

Phenylacetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dry methylene chloride (CH₂Cl₂)

1N Hydrochloric acid (HCl)

5% aqueous Sodium hydroxide (NaOH)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Ethanol

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a dropping funnel, a

mechanical stirrer, and a nitrogen inlet, add toluene and dry methylene chloride.

Cooling: Cool the solution to 0-5 °C using an ice-salt bath.

Addition of Reactants: Slowly add phenylacetyl chloride to the stirred solution.

Catalyst Addition: Portion-wise, add anhydrous aluminum chloride to the reaction mixture,

ensuring the temperature is maintained below 10 °C.

Reaction: Stir the reaction mixture at 0-5 °C for 3-4 hours.

Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice and 1N

HCl.

Workup: Separate the organic layer. Extract the aqueous layer with methylene chloride.

Combine the organic fractions and wash sequentially with 1N HCl, 5% aqueous NaOH, and
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brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.

Purification: Recrystallize the crude product from ethanol to yield pure 1-(4-
Methylphenyl)-2-phenylethanone.

Synthesis Workflow
The logical workflow for the synthesis of 1-(4-Methylphenyl)-2-phenylethanone via Friedel-

Crafts acylation is depicted in the following diagram.

Caption: Workflow for the synthesis of 1-(4-Methylphenyl)-2-phenylethanone.

Potential Biological Activity and Mechanism of
Action
While specific biological data for 1-(4-Methylphenyl)-2-phenylethanone is scarce in the

literature, a nitrated derivative, 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-ethanone, has been

identified as a potent and selective peripheral inhibitor of Catechol-O-methyltransferase

(COMT). This suggests that the 1-aryl-2-phenylethanone scaffold may be a promising starting

point for the development of COMT inhibitors.

Catechol-O-methyltransferase is a key enzyme in the metabolic degradation of catecholamine

neurotransmitters such as dopamine, norepinephrine, and epinephrine. Inhibition of COMT can

lead to increased levels of these neurotransmitters, which is a therapeutic strategy for

conditions like Parkinson's disease.

Hypothesized Mechanism of Action: COMT Inhibition
The following diagram illustrates the hypothesized mechanism of action of 1-(4-
Methylphenyl)-2-phenylethanone derivatives as COMT inhibitors, based on the known

function of the enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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